Cas no 1330-92-3 (bis(2-ethylhexyl) cyclohexene-1,2-dicarboxylate)

• Product name: bis(2-ethylhexyl) cyclohexene-1,2-dicarboxylate
• CAS No: 1330-92-3
• MF: C₂₄H₄₂O₄
• MW: 394.587888240814
• CID: 178373
• PubChem ID: 94201

bis(2-ethylhexyl) cyclohexene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• bis(2-ethylhexyl) cyclohexene-1,2-dicarboxylate
• DI(2ETHYLHEXYL)TETRAHYDROPHTHALATE
• bis(2-ethylhexyl) cyclohex-1-ene-1,2-dicarboxylate
• DI-(2-ETHYLHEXYL)TETREHYDROPHTHALATE
• 1330-92-3
• Cyclohexene-1,2-dicarboxylic acid, bis(2-ethylhexyl) ester
• DTXSID90927898
• Bis(2-ethylhexyl)cyclohexene-1,2-dicarboxylate
• Di(2-ethylhexyl) tetrahydrophthalate
• bis(2-ethylhexyl) cyclohexene-1,2-dicar-boxylate

• Inchi： InChI=1S/C24H42O4/c1-5-9-13-19(7-3)17-27-23(25)21-15-11-12-16-22(21)24(26)28-18-20(8-4)14-10-6-2/h19-20H,5-18H2,1-4H3
• InChI Key： ZVPBHZIVOWGPMT-UHFFFAOYSA-N
• SMILES： C1(C(OCC(CC)CCCC)=O)CCCCC=1C(OCC(CC)CCCC)=O

Computed Properties

• Exact Mass: 394.30846
• Monoisotopic Mass: 394.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.979
• Boiling Point: 465.3°Cat760mmHg
• Flash Point: 218.7°C
• Refractive Index: 1.477
• PSA: 52.6